Cas no 90564-35-5 (3,4-Pyridinedicarboxylicacid, 5-hydroxy-2,6-dimethyl-)
90564-35-5 structure
Product Name:3,4-Pyridinedicarboxylicacid, 5-hydroxy-2,6-dimethyl-
CAS No:90564-35-5
MF:C9H9NO5
MW:211.171462774277
CID:798475
PubChem ID:45117818
Update Time:2025-04-19
3,4-Pyridinedicarboxylicacid, 5-hydroxy-2,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Pyridinedicarboxylicacid, 5-hydroxy-2,6-dimethyl-
- 5-hydroxy-2,6-dimethylpyridine-3,4-dicarboxylic acid
- DTXSID50668679
- 90564-35-5
-
- Inchi: 1S/C9H9NO5/c1-3-5(8(12)13)6(9(14)15)7(11)4(2)10-3/h11H,1-2H3,(H,12,13)(H,14,15)
- InChI Key: KOTPBYBIJNRIGR-UHFFFAOYSA-N
- SMILES: OC1=C(C)N=C(C)C(C(=O)O)=C1C(=O)O
Computed Properties
- Exact Mass: 211.048
- Monoisotopic Mass: 211.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 108A^2
- XLogP3: 0.9
3,4-Pyridinedicarboxylicacid, 5-hydroxy-2,6-dimethyl- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
90564-35-5 (3,4-Pyridinedicarboxylicacid, 5-hydroxy-2,6-dimethyl-) Related Products
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